Cas no 154585-13-4 (Benzeneheptanoic acid, 3,4-dihydroxy-)

• Product Name: Benzeneheptanoic acid, 3,4-dihydroxy-
• CAS No: 154585-13-4
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 1333840
• Update Time: 2024-08-18

Benzeneheptanoic acid, 3,4-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneheptanoic acid, 3,4-dihydroxy-

• Inchi： 1S/C13H18O4/c14-11-8-7-10(9-12(11)15)5-3-1-2-4-6-13(16)17/h7-9,14-15H,1-6H2,(H,16,17)
• InChI Key： RTIAOTUHFPVILZ-UHFFFAOYSA-N
• SMILES： C1(CCCCCCC(O)=O)=CC=C(O)C(O)=C1

Computed Properties

• Exact Mass: 238.12054

Experimental Properties

• Density: 1.214±0.06 g/cm3(Predicted)
• Boiling Point: 469.4±35.0 °C(Predicted)
• PSA: 77.76
• pka: 4.77±0.10(Predicted)